Cas no 1324679-70-0 (3-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}-1,2-dihydropyridin-2-one)

• Product Name: 3-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}-1,2-dihydropyridin-2-one
• CAS No: 1324679-70-0
• MF: C₁₅H₁₂N₄O₃S
• MW: 328.345781326294
• CID: 6064672
• PubChem ID: 49746278
• Update Time: 2025-07-23

3-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}-1,2-dihydropyridin-2-one
• 3-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl]-1H-pyridin-2-one
• 1324679-70-0
• 3-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)pyridin-2(1H)-one
• VU0530910-1
• AKOS024530723
• F6064-1618

• Inchi： 1S/C15H12N4O3S/c20-13-10(3-1-5-16-13)15(21)19-7-9(8-19)14-17-12(18-22-14)11-4-2-6-23-11/h1-6,9H,7-8H2,(H,16,20)
• InChI Key： JVZYRVZDAWRKJI-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC=C1C(N1CC(C2ON=C(C3SC=CC=3)N=2)C1)=O

Computed Properties

• Exact Mass: 328.06301143g/mol
• Monoisotopic Mass: 328.06301143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}-1,2-dihydropyridin-2-one

Comprehensive Overview of 3-{3-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}-1,2-dihydropyridin-2-one (CAS No. 1324679-70-0)

The compound 3-{3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}-1,2-dihydropyridin-2-one (CAS No. 1324679-70-0) is a highly specialized heterocyclic molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique structural features, including the 1,2,4-oxadiazole and azetidine moieties, make it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition, anti-inflammatory therapies, and neurodegenerative disease research.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapeutics. The thiophene and oxadiazole rings in this compound contribute to its bioavailability and binding affinity, making it a subject of intense study in structure-activity relationship (SAR) analyses. Its CAS No. 1324679-70-0 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and lead optimization projects.

One of the most compelling aspects of this compound is its potential role in addressing drug-resistant infections and chronic inflammatory conditions. The azetidine carbonyl group enhances its metabolic stability, a critical factor in pharmacokinetic profiling. Additionally, the dihydropyridin-2-one scaffold is known for its versatility in drug design, often associated with CNS permeability and enzyme modulation. These attributes align with current trends in AI-driven drug discovery, where computational models prioritize molecules with balanced lipophilicity and polar surface area.

The synthesis of 3-{3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}-1,2-dihydropyridin-2-one involves multi-step organic transformations, including cyclization and amide coupling reactions. Its heterocyclic core is optimized for target engagement, a key consideration in fragment-based drug discovery. Researchers are also exploring its potential as a protease inhibitor, given the rising interest in viral therapeutics and oncology targets.

From an SEO perspective, this compound's nomenclature and CAS No. 1324679-70-0 are often queried alongside terms like "oxadiazole derivatives in drug discovery", "azetidine pharmacokinetics", and "thiophene-based bioactive molecules". These long-tail keywords reflect the compound's niche yet growing relevance in biopharmaceutical research. Its molecular weight and logP values are also frequently analyzed, underscoring its suitability for blood-brain barrier penetration studies.

In conclusion, 3-{3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}-1,2-dihydropyridin-2-one represents a cutting-edge example of rational drug design. Its structural complexity and therapeutic potential position it as a valuable tool for addressing unmet medical needs in autoimmune disorders, neurological diseases, and infectious disease research. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in the next generation of small-molecule therapeutics.